Orphenadrine-d3 N-Oxide
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Description
Orphenadrine-d3 N-Oxide is a stable isotope of Orphenadrine . It is not a hazardous compound . It is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular formula of this compound is C18H20D3NO2 . The molecular weight is 288.40 . The IUPAC name is N-methyl-2-[(2-methylphenyl)-phenylmethoxy]-N-(trideuteriomethyl)ethanamine oxide .Mechanism of Action
Orphenadrine, the parent compound of Orphenadrine-d3 N-Oxide, is an anticholinergic drug of the ethanolamine antihistamine class . It is used as a muscle relaxant to treat muscle pain and to help with motor control in Parkinson’s disease . Orphenadrine acts in the central nervous system (CNS) to produce its muscle relaxant effects . It may reduce skeletal muscle spasm, possibly through an atropine-like central action on cerebral motor centers or on the medulla .
Properties
CAS No. |
1329647-21-3 |
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Molecular Formula |
C18H23NO2 |
Molecular Weight |
288.4 g/mol |
IUPAC Name |
N-methyl-2-[(2-methylphenyl)-phenylmethoxy]-N-(trideuteriomethyl)ethanamine oxide |
InChI |
InChI=1S/C18H23NO2/c1-15-9-7-8-12-17(15)18(16-10-5-4-6-11-16)21-14-13-19(2,3)20/h4-12,18H,13-14H2,1-3H3/i2D3 |
InChI Key |
XMSSICJSZNPVFX-BMSJAHLVSA-N |
Isomeric SMILES |
[2H]C([2H])([2H])[N+](C)(CCOC(C1=CC=CC=C1)C2=CC=CC=C2C)[O-] |
SMILES |
CC1=CC=CC=C1C(C2=CC=CC=C2)OCC[N+](C)(C)[O-] |
Canonical SMILES |
CC1=CC=CC=C1C(C2=CC=CC=C2)OCC[N+](C)(C)[O-] |
Synonyms |
N,N-(Dimethyl-d3)-2-[(2-methylphenyl)phenylmethoxy]ethanamine N-Oxide; N,N-(Dimethyl-d3)-2-[(o-methyl-α-phenylbenzyl)oxy]ethylamine N-Oxide; |
Origin of Product |
United States |
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